Cas no 54797-45-4 (Benzoic acid,4-chloro-, 2-oxo-2-phenylethyl ester)

Benzoic acid,4-chloro-, 2-oxo-2-phenylethyl ester structure
54797-45-4 structure
Product Name:Benzoic acid,4-chloro-, 2-oxo-2-phenylethyl ester
CAS No:54797-45-4
MF:C15H11ClO3
MW:274.699043512344
CID:378203
PubChem ID:254797
Update Time:2025-04-19

Benzoic acid,4-chloro-, 2-oxo-2-phenylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-chloro-, 2-oxo-2-phenylethyl ester
    • 4-Chlorobenzoic acid phenacyl ester
    • 2-oxo-2-phenylethyl 4-chlorobenzoate
    • 2-oxo-2-phenylethyl-4-chlorobenzoate
    • Phenacyl 4-chlor-benzoat
    • Phenacyl-p-chlorbenzoat
    • SR-01000228728-1
    • AK-918/40154497
    • 54797-45-4
    • 2-Oxo-2-phenylethyl 4-chlorobenzoate #
    • AB00102920-01
    • phenacyl 4-chlorobenzoate
    • Benzoic acid, 2-oxo-2-phenylethyl ester
    • NVTQPWOXSGWFES-UHFFFAOYSA-N
    • Benzoic acid, 4-chloro-, 2-oxo-2-phenylethyl ester
    • NSC-79399
    • SR-01000228728
    • DTXSID80970136
    • AKOS001268202
    • Z19702400
    • NSC79399
    • SCHEMBL16398834
    • Inchi: 1S/C15H11ClO3/c16-13-8-6-12(7-9-13)15(18)19-10-14(17)11-4-2-1-3-5-11/h1-9H,10H2
    • InChI Key: NVTQPWOXSGWFES-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(=O)OCC(C1C=CC=CC=1)=O

Computed Properties

  • Exact Mass: 274.03973
  • Monoisotopic Mass: 274.04
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 315
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • Density: 1.276
  • Boiling Point: 433.5°C at 760 mmHg
  • Flash Point: 178.9°C
  • Refractive Index: 1.588
  • PSA: 43.37
  • LogP: 3.37970
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